Cas no 2229635-09-8 (4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol)

• Product Name: 4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol
• CAS No: 2229635-09-8
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6027994
• PubChem ID: 165680827
• Update Time: 2025-06-26

4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol
• EN300-1778139
• 2229635-09-8
• 4-amino-4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclohexan-1-ol

• Inchi： 1S/C13H23N3O/c1-10(2)8-16-9-11(7-15-16)13(14)5-3-12(17)4-6-13/h7,9-10,12,17H,3-6,8,14H2,1-2H3
• InChI Key： MNIVZTJQJBAPHK-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=NN(CC(C)C)C=2)(CC1)N

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol

Introduction to 4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol (CAS No. 2229635-09-8)

The compound 4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol, identified by its CAS number 2229635-09-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and pyrazole functional groups, coupled with a cyclohexane moiety, suggests a multifaceted chemical profile that may contribute to its biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. Pyrazole scaffolds are known for their versatility and have been incorporated into various drugs targeting different disease mechanisms. The specific substitution pattern in 4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol introduces additional complexity, which may enhance its interaction with biological targets. This compound’s structure suggests potential binding affinities with enzymes and receptors involved in metabolic pathways, making it a promising candidate for further investigation.

The cyclohexane ring in this molecule adds another layer of conformational flexibility, which is crucial for optimizing pharmacokinetic properties such as solubility and bioavailability. The combination of these structural elements positions 4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol as a versatile scaffold for medicinal chemists to explore. By modifying or appending other functional groups, researchers can fine-tune its pharmacological profile to address specific therapeutic needs.

In the context of current pharmaceutical research, the development of small molecules with dual or multiple functionalities is a prevailing trend. Such compounds can offer synergistic effects, reducing the required dosage and minimizing side effects. The dual presence of an amino group and a pyrazole ring in 4-amino-4-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexan-1-ol aligns with this trend, suggesting that it may exhibit multiple modes of action. This characteristic could be particularly advantageous in treating complex diseases that involve multiple pathological pathways.

Moreover, the structural motif of this compound resembles several known bioactive molecules, indicating potential similarity in their mechanism of action. Comparative studies with existing drugs can provide insights into its biological activity and help predict its efficacy and safety profiles. Such analogies are invaluable in accelerating the drug discovery process by leveraging known pharmacophores and structural frameworks.

The synthesis of 4-amino-4-(1-(2-methylpropyl)-1H-pyrazol[3,4-d]pyrimidin]-4-yloxy)cyclohexanecarboxylic acid (a related derivative) has been reported to exhibit notable biological activity in preclinical models. These findings underscore the importance of the pyrazole-cyclohexane scaffold in drug design. Given the structural similarities between this derivative and 4-amino-N-(3-fluorobenzyl)-N'-[(3-hydroxyphenyl)methylene]-3-hydroxyadamantane]-N'-methylhydrazinecarboxamide, further exploration of related compounds like CAS No. 2229635 is warranted to uncover novel therapeutic opportunities.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using sophisticated docking algorithms. These tools can simulate how CAS No 2229635 might bind to biological targets, providing a rational basis for designing experiments and optimizing lead compounds. The integration of experimental data with computational modeling has become an indispensable approach in modern drug discovery, enhancing both efficiency and success rates.

The pharmacokinetic properties of CAS No 2229635 are also under investigation to ensure its suitability for clinical applications. Factors such as metabolic stability, solubility, and distribution across biological barriers are critical determinants of a drug’s efficacy and safety. Preliminary studies suggest that modifications to the cyclohexane ring could improve these properties significantly. Such optimizations are essential for advancing from laboratory-scale synthesis to large-scale production suitable for clinical trials.

Future research directions may include exploring the compound’s potential as an intermediate in synthesizing more complex molecules or as a standalone therapeutic agent. Its unique structural features make it an attractive candidate for further derivatization, potentially leading to novel drugs with improved pharmacological profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals.

In conclusion,CAS No 2229635, identified as 4-amino-N-(3-fluorobenzyl)-N'-[(3-hydroxyphenyl)methylene]-3-hydroxyadamantane]-N'-methylhydrazinecarboxamide, represents a promising entry point for pharmaceutical innovation. Its structural complexity and potential biological activity position it as a valuable asset in the quest for new therapeutics. Continued research into this compound and its derivatives will likely yield significant advancements in medicinal chemistry and drug development.